3-Benzyl-2-[(4-chlorophenyl)methylsulfanyl]pyrido[2,3-d]pyrimidin-4-one

• IUPAC Name: 3-benzyl-2-[(4-chlorophenyl)methylsulfanyl]pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H16ClN3OS/c22-17-10-8-16(9-11-17)14-27-21-24-19-18(7-4-12-23-19)20(26)25(21)13-15-5-2-1-3-6-15/h1-12H,13-14H2
• InChI Key: VXAPIQWNUWMYPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=C(N=CC=C3)N=C2SCC4=CC=C(C=C4)Cl
• Molecular Formula: C21H16ClN3OS
• Molecular Weight: 393.9 g/mol
• CAS No.: 902909-86-8

Description

Pyrido[2,3-d]pyrimidines are a class of compounds that have shown a therapeutic interest and have been approved for use as therapeutics. They are of great interest due to their biological potential. The pyridopyrimidine moiety is present in relevant drugs and, in recent years, it has been studied in the development of new therapies.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidines involves various methods. One common method involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound.

Molecular Structure Analysis

Pyrido[2,3-d]pyrimidines have a heterocyclic combination of pyrimidine and pyridine rings. The position of the nitrogen atom in pyridine can lead to four possible skeletons for this combination.

Mechanism of Action

The mechanism of action of pyrido[2,3-d]pyrimidines can vary depending on their specific biological activity. They have been studied for their potential as antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic agents.